Cas no 2228415-92-5 (1-(3-methoxypyridin-2-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(3-methoxypyridin-2-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228415-92-5
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 6149380
• PubChem ID: 135564386
• Update Time: 2025-05-20

1-(3-methoxypyridin-2-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxypyridin-2-yl)-3-oxocyclobutane-1-carbonitrile
• 2228415-92-5
• EN300-1767592

• Inchi： 1S/C11H10N2O2/c1-15-9-3-2-4-13-10(9)11(7-12)5-8(14)6-11/h2-4H,5-6H2,1H3
• InChI Key： GXMWQDLXYPCOSI-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C(=CC=CN=2)OC)C1

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63Ų

Additional information on 1-(3-methoxypyridin-2-yl)-3-oxocyclobutane-1-carbonitrile

1-(3-Methoxypyridin-2-yl)-3-oxocyclobutane-1-carbonitrile: A Comprehensive Overview

The compound CAS No. 2228415-92-5, commonly referred to as 1-(3-methoxypyridin-2-yl)-3-oxocyclobutane-1-carbonitrile, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a methoxy group and a cyclobutane ring containing a ketone and a nitrile functional group. The integration of these functional groups imparts the molecule with distinct chemical properties, making it an interesting subject for research and development.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and material science. The pyridine ring is known for its aromatic stability and ability to participate in various chemical reactions, while the cyclobutane ring introduces strain and reactivity, making it a versatile building block for synthesizing complex molecules. The presence of the methoxy group further enhances the molecule's solubility and bioavailability, which are critical factors in pharmaceutical applications.

In terms of synthesis, researchers have employed various strategies to construct this compound efficiently. One notable approach involves the use of transition metal-catalyzed coupling reactions, such as the Suzuki-Miyaura coupling, to assemble the pyridine ring with the cyclobutane moiety. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product. Additionally, advancements in asymmetric catalysis have enabled the synthesis of enantiomerically pure versions of this compound, which are invaluable for pharmacological studies.

The chemical properties of 1-(3-methoxypyridin-2-yl)-3-oxocyclobutane-1-carbonitrile have been extensively studied using computational chemistry tools. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation between the pyridine ring and the nitrile group, which influences its electronic properties. These insights have been instrumental in designing derivatives with tailored electronic characteristics for specific applications.

In terms of applications, this compound has shown promise in several areas. In drug discovery, it has been evaluated as a potential lead compound for treating various diseases, including cancer and neurodegenerative disorders. Its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), makes it a valuable candidate for further preclinical studies. Moreover, its structural versatility allows for easy modification to optimize pharmacokinetic properties.

Beyond pharmaceuticals, this compound has also found applications in material science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have explored its ability to act as an electron-deficient acceptor material in organic photovoltaic devices, where it has demonstrated promising performance in terms of charge transport and device stability.

In agricultural chemistry, this compound has been investigated as a potential herbicide or fungicide due to its ability to inhibit key enzymes involved in plant growth and fungal metabolism. Initial bioassays have shown moderate activity against model organisms, suggesting that further optimization could yield effective agrochemical agents.

The environmental impact of this compound is another area of interest. Researchers have assessed its biodegradability under various conditions and found that it undergoes slow degradation under aerobic conditions. This information is crucial for evaluating its potential risks to ecosystems and guiding responsible use in industrial applications.

In conclusion, CAS No. 2228415-92-5, or 1-(3-methoxypyridin-2-yl)-3-oxocyclobutane-1-carbonitrile, represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and computational chemistry, positions it as a valuable tool for addressing contemporary challenges in science and technology.